Dioctyl phosphono phosphate;ethane-1,2-diol;titanium

Protocols & Analytical Methods

Application Note: High-Purity Titanium (Ti⁴⁺) Recovery via Solvent Extraction Using Dioctyl Phosphono Phosphate (DOPP)

Executive Summary & Mechanistic Principles

The extraction of tetravalent titanium (Ti⁴⁺) from complex ores (e.g., ilmenite, perovskite) requires highly selective ligands to separate titanium from co-leached transition metals, predominantly iron (Fe²⁺/Fe³⁺) and manganese (Mn²⁺)[1]. Organophosphorus extractants are the industry standard for this application due to their chemical stability, tunable hydrophobicity, and high loading capacities (2)[2].

Dioctyl phosphono phosphate (DOPP), an acidic organophosphorus compound, operates via a highly efficient cation-exchange and solvation mechanism. In acidic media (such as sulfuric or hydrochloric acid), Ti⁴⁺ predominantly exists as the titanyl cation (TiO²⁺)[2]. DOPP molecules dimerize in non-polar aliphatic diluents (like kerosene) due to intermolecular hydrogen bonding.

Causality of Extraction: The extraction is driven by the exchange of protons from the DOPP hydroxyl groups with the TiO²⁺ cation, forming a neutral, hydrophobic complex that preferentially partitions into the organic phase (). The generalized reaction is:

TiO²⁺(aq) + 2(HA)₂(org) ⇌ TiO(HA₂)₂(org) + 2H⁺(aq) (where HA represents the DOPP monomer).

The high charge density of Ti⁴⁺ ensures a strong affinity for the phosphoryl (P=O) oxygen, displacing water molecules from the inner coordination sphere and ensuring high selectivity over divalent impurities.

Experimental Workflow Visualization

Fig 1. Continuous counter-current solvent extraction circuit for Ti⁴⁺ using DOPP.

Materials and Reagents

• Aqueous Feed: Acidic titanium leach liquor (e.g., 1–5 g/L Ti, 10–20 g/L Fe in 2.0 M H₂SO₄ or HCl).

  • Critical Step: Pre-reduce the feed using iron scrap or L-ascorbic acid to ensure all iron is in the Fe²⁺ state. Fe³⁺ heavily competes with Ti⁴⁺ for the extractant, whereas Fe²⁺ is rejected (3)[3].

• Organic Phase (Extractant): 15–20% (v/v) Dioctyl phosphono phosphate (DOPP) dissolved in an aliphatic diluent (e.g., sulfonated kerosene)[4].

• Phase Modifier: 3–5% (v/v) isodecanol or heptan-1-ol. This is required to prevent third-phase formation and improve phase disengagement (5)[5].

• Scrubbing Solution: 1.0 M H₂SO₄.

• Stripping Solution: 1.5 M H₂SO₄ containing 3% H₂O₂ (forms a soluble peroxo-titanium complex)[4][6].

Step-by-Step Protocol (Self-Validating System)

Step 1: Organic Phase Preparation & Equilibration

• Dilute DOPP to a 20% (v/v) concentration in kerosene.

• Add 3% (v/v) isodecanol as a phase modifier.

• Pre-equilibrate the organic phase by contacting it with a blank 2.0 M H₂SO₄ solution (O/A ratio 1:1) for 10 minutes to stabilize the hydrogen ion activity in the organic phase.

Validation Checkpoint: Allow the phases to settle. A sharp, rapid phase break (< 2 minutes) with no cloudy interface confirms the phase modifier concentration is sufficient.

Step 2: Extraction Stage

• Transfer the pre-reduced aqueous feed and the equilibrated organic phase into a mixer-settler or separatory funnel.

Validation Checkpoint: Test the aqueous feed with potassium thiocyanate (KSCN) prior to mixing; the absence of a blood-red complex confirms complete reduction of Fe³⁺ to Fe²⁺, preventing iron co-extraction.

• Maintain an Organic-to-Aqueous (O/A) phase ratio of 1:1 to 1:2, depending on the initial Ti concentration[4].

• Agitate vigorously at 30°C for 15–20 minutes. The kinetics of Ti⁴⁺ extraction with bulky organophosphorus ligands are moderately slow; sufficient contact time is critical to reach thermodynamic equilibrium[3].

• Allow the phases to separate for 10 minutes. The upper layer is the Ti-loaded organic phase; the lower layer is the iron-rich aqueous raffinate.

Step 3: Scrubbing Stage

• To remove co-extracted impurities (e.g., entrained Fe²⁺ droplets), contact the loaded organic phase with the scrubbing solution (1.0 M H₂SO₄) at an O/A ratio of 5:1.

• Agitate for 5 minutes and allow phase separation. Discard the aqueous scrubate or recycle it to the leaching stage.

Step 4: Stripping (Back-Extraction)

• Contact the scrubbed organic phase with the stripping solution (1.5 M H₂SO₄ + 3% H₂O₂) at an O/A ratio of 1:1 (4)[4].

• Agitate for 15 minutes at 40°C. The addition of H₂O₂ forms a highly stable, water-soluble [Ti(O2​)(OH)(H2​O)x​]+ complex, shifting the equilibrium entirely back to the aqueous phase[4].

Validation Checkpoint: The aqueous strip solution must turn a distinct, vibrant orange/yellow upon the addition of H₂O₂, visually confirming the successful stripping of the peroxo-titanium complex.

• Separate the phases. The aqueous phase now contains high-purity Ti⁴⁺ ready for downstream precipitation (e.g., thermal hydrolysis to TiO₂), while the organic phase is regenerated for the next cycle.

Quantitative Data & Optimization Parameters

Parameter	Optimum Condition	Rationale / Causality	Expected Efficiency
Extractant Conc.	20% (v/v) DOPP	Balances maximum loading capacity with organic phase viscosity.	> 98% Ti extraction
Feed Acidity	1.0 - 3.0 M H⁺	Low acidity causes Ti hydrolysis; high acidity suppresses cation exchange.	High selectivity
O/A Ratio (Extr.)	1:1	Ensures sufficient extractant molecules per Ti ion without excessive dilution.	~ 95-99% per stage
Stripping Agent	H₂SO₄ + H₂O₂	H₂O₂ acts as a powerful chelator, breaking the strong Ti-DOPP bond.	> 99% Ti recovery
Temperature	30°C (Extr), 40°C (Strip)	Mild heating overcomes steric hindrance of the dioctyl chains during complexation.	Faster kinetics

Troubleshooting: Third-Phase Formation

During the extraction of tetravalent metal ions with organophosphorus compounds, the organic phase may split into two distinct organic layers (a diluent-rich top layer and a metal-ligand-rich middle layer) known as the "third phase"[5]. This is caused by the limited solubility of the highly polar Ti-DOPP complex in the non-polar kerosene.

• Solution: Ensure the concentration of the phase modifier (isodecanol) is strictly maintained at ≥3% (v/v). The modifier's hydroxyl groups solvate the polar core of the metal complex, maintaining a homogenous organic phase.

References

• Reddy, M. L. P., & Saji, J. (2010). Solvent extraction of tetravalent titanium with organophosphorus extractants. Mineral Processing and Extractive Metallurgy Review.2

• Anbia, M., Ahmadian, F., & Rezaie, M. (2018). Preparation of titanium dioxide nanostructure from ilmenite through sulfate-leaching process and solvent extraction by D2EHPA. IAEA.

• Rizk, S. E., Aly, M. I., & Daoud, J. A. (2017). Solvent extraction of titanium from nitrate medium using some organophosphorus extractants. Separation Science and Technology. 5

• AIP Publishing. Separation of Titanium from Iron in Hydrochloric Solution by Solvent Extraction Using Tributyl Phosphate. 1

• ResearchGate. Extraction of TiO2+ from 1 M (Na+, H+) SO42− by D2EHPA. 4

• Biswas, R. K., & Begum, D. A. (1998). Solvent extraction of tetravalent titanium from chloride solution by di-2-ethylhexyl phosphoric acid in kerosene. Scilit. 3

• Singh, R. (2002). Extraction and separation of titanium(IV) with D2EHPA and PC-88A from aqueous perchloric acid solutions. ResearchGate.6

Sources

• 1. pubs.aip.org [pubs.aip.org]
• 2. tandfonline.com [tandfonline.com]
• 3. scilit.com [scilit.com]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]

Application Note: Advanced Hydrometallurgical Recovery of Titanium(IV) Using Dioctyl Phosphono Phosphate

Target Audience: Hydrometallurgical Researchers, Separation Scientists, and Pharmaceutical Drug Development Professionals (Excipient Synthesis).

Executive Summary

The selective recovery of titanium from complex leach liquors is a critical challenge in modern hydrometallurgy. For downstream applications requiring ultra-high purity—such as the synthesis of pharmaceutical-grade titanium dioxide (TiO₂) used as an opacifier in drug formulations—conventional precipitation methods are insufficient. This application note details the use of dioctyl phosphono phosphate (DOPP) and its structural analogues, such as di-(2-ethylhexyl) phosphoric acid (D2EHPA), as premier organophosphorus extractants for the liquid-liquid extraction of Ti(IV)[1].

Mechanistic Principles & Causality in Experimental Design

As a Senior Application Scientist, it is crucial to understand why specific reagents and conditions are selected, rather than merely following a protocol. The extraction of Ti(IV) using DOPP is governed by the acidity of the aqueous phase, which dictates the coordination chemistry:

• Low Acidity (Cation-Exchange Mechanism): At lower acid concentrations (e.g., 0.01–0.1 M), the extractant operates via a cation-exchange mechanism[2]. The acidic proton of the phosphono/phosphate group is exchanged with the titanyl ion ( TiO2+ ). The steric hindrance provided by the branched octyl chains prevents the co-extraction of larger, highly hydrated impurity ions like Fe(III) and Al(III).

• High Acidity (Solvation Mechanism): At extreme acidities (e.g., >9.0 M), the mechanism shifts. The extractant acts as a solvating agent, coordinating directly with neutral titanium complexes (e.g., Ti(OH)3​ClO4​ )[2].

• The Stripping Bottleneck: Titanium ions exhibit notoriously slow stripping kinetics from acidic organophosphorus extractants due to the high stability of the Ti-O-P bond[2]. To break this thermodynamic sink, hydrogen peroxide (H₂O₂) is introduced into the sulfuric acid stripping phase. H₂O₂ acts as a powerful complexing agent, forming a highly stable, water-soluble peroxo-titanium complex ( [Ti(O2​)(OH)(H2​O)x​]+ ), which rapidly pulls Ti(IV) back into the aqueous phase[3].

Workflow Visualization

Workflow for Ti(IV) solvent extraction using dioctyl phosphono phosphate.

Quantitative Extraction Data

The following table summarizes the optimized thermodynamic and kinetic parameters for Ti(IV) extraction using dioctyl phosphate derivatives, demonstrating the high efficiency of this system across different media[2][3].

Parameter	Optimized Condition	Extraction Efficiency (%)	Primary Mechanism
Low Acidity Extraction	0.01 - 0.1 M Acid	> 98.0	Cation-Exchange
High Acidity Extraction	9.0 - 10.0 M Acid	> 95.0	Solvation
Selectivity (Ti vs Fe)	pH 1.0, 0.1 M DOPP	Ti: ~99.0% / Fe: <5.0%	Steric Exclusion
Stripping (Recovery)	1.0 M H₂SO₄ + 3% H₂O₂	~ 100.0	Peroxo-complexation
Equilibrium Time	25°C, 300 RPM Agitation	N/A (Achieved in <60 min)	Mass Transfer

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Built-in visual and analytical checkpoints ensure that researchers can verify the success of each phase before proceeding.

Phase 1: Reagent Preparation

• Organic Phase: Dissolve DOPP (or D2EHPA) in an aliphatic diluent (e.g., odorless kerosene) to yield a 20% (v/v) solution[4].

  • Causality: Kerosene provides low viscosity, ensuring optimal phase disengagement and minimizing emulsion formation.

• Stripping Solution: Prepare a mixture of 1.0 M H₂SO₄ and 3% (v/v) H₂O₂. Prepare this fresh daily to prevent peroxide degradation.

Phase 2: Solvent Extraction (SX)

• Contact: Combine the Ti(IV)-bearing aqueous leach liquor with the organic phase at an Organic-to-Aqueous (O/A) ratio of 1:1.

• Agitation: Agitate the mixture at 300 RPM for 30–60 minutes at 25°C to establish thermodynamic equilibrium[4].

• Phase Separation: Transfer the emulsion to a separatory funnel and allow it to settle.

  • Validation Checkpoint: Complete phase separation should occur within 2–3 minutes. A persistent "rag layer" indicates silica contamination in the feed, requiring upstream coagulation.

Phase 3: Scrubbing (Impurity Removal)

• Scrubbing: Contact the loaded organic phase with 0.5 M H₂SO₄ (O/A = 2:1) for 10 minutes to remove co-extracted trace impurities (e.g., Fe²⁺, Mn²⁺).

• Separation: Discard the aqueous scrub raffinate.

Phase 4: Stripping (Titanium Recovery)

• Back-Extraction: Contact the scrubbed organic phase with the H₂SO₄/H₂O₂ stripping solution (O/A = 1:1) for 30 minutes.

  • Validation Checkpoint (Critical): The aqueous phase will immediately transition from colorless to a vibrant orange-red . This color shift is the self-validating spectroscopic signature of the [Ti(O2​)(OH)(H2​O)x​]+ complex, confirming successful stripping.

• Analytical Verification: Measure the absorbance of the aqueous phase via UV-Vis spectroscopy at λmax​ = 410 nm to quantify Ti(IV) recovery.

Phase 5: Downstream Processing (Pharmaceutical Grade TiO₂)

For drug development professionals synthesizing excipients, the stripped aqueous solution is subjected to thermal hydrolysis (90°C) to precipitate hydrated titanium dioxide. Subsequent calcination at 800°C yields high-purity anatase/rutile TiO₂[4], free from heavy metal contaminants and compliant with pharmacopeial standards.

References

• Smolecule. "Buy Dioctyl phosphate | 3115-39-7 - Smolecule: Introduction to Dioctyl Compounds in Extraction Processes." smolecule.com.
• Redalyc. "Novel D2EHPA-polysiloxane-based Sorbent for Titanium (IV) Extraction and Separation." redalyc.org.
• Taylor & Francis. "Electrosynthesis of titanium dioxide from sulfate leach liquors using solvent extraction/electrochemical deposition process." tandfonline.com.
• ResearchGate. "Extraction and separation of titanium(IV) with D2EHPA and PC-88A from aqueous perchloric acid solutions." researchgate.net.

Sources

• 1. Buy Dioctyl phosphate | 3115-39-7 [smolecule.com]
• 2. researchgate.net [researchgate.net]
• 3. redalyc.org [redalyc.org]
• 4. tandfonline.com [tandfonline.com]

Application Note: Precision Sol-Gel Synthesis of Titanium Dioxide Nanoparticles via Ethane-1,2-diol Chelation

Executive Summary

The synthesis of highly uniform, monodisperse titanium dioxide (TiO₂) nanoparticles is a critical prerequisite for advanced applications in drug delivery, biosensor development, and photocatalytic degradation. Traditional sol-gel methods using water and titanium alkoxides often suffer from violently rapid hydrolysis, leading to agglomerated, bulk metal oxides. This application note details an advanced, self-validating sol-gel protocol utilizing ethane-1,2-diol (ethylene glycol) as a bidentate chelating precursor. By forming a stable titanium glycolate intermediate, this method achieves exquisite kinetic control over nucleation and growth, yielding phase-pure, morphology-controlled TiO₂ nanomaterials.

Mechanistic Rationale: The Role of Ethane-1,2-diol

In classical sol-gel chemistry, titanium(IV) precursors such as titanium tetraisopropoxide (TTIP) are highly electrophilic and react instantaneously with water. This uncontrolled nucleophilic attack results in rapid precipitation rather than the formation of a stable colloidal sol.

To engineer a controlled reaction environment, ethane-1,2-diol is introduced prior to hydrolysis 1. Ethane-1,2-diol acts as a bidentate ligand, undergoing alcoholysis with TTIP to replace the bulky isopropoxy groups. This forms a titanium glycolate intermediate 2. The bidentate chelation sterically and electronically shields the titanium center. Consequently, when the aqueous phase is subsequently introduced, the hydrolysis rate is drastically reduced. This kinetic bottleneck separates the nucleation phase from the growth phase, which is the fundamental thermodynamic requirement for synthesizing highly uniform, nanoscale particles 3.

Figure 1: Chemical mechanism of ethane-1,2-diol mediated TiO₂ sol-gel synthesis.

Self-Validating Synthesis Protocol

The following protocol is designed with built-in physical and visual checkpoints to ensure the structural integrity of the synthesized nanoparticles at every stage.

Figure 2: Experimental workflow with integrated self-validation checkpoints.

Step-by-Step Methodology

Step 1: Precursor Chelation

• Action: Under a dry nitrogen atmosphere, inject 10 mL of Titanium Tetraisopropoxide (TTIP) into 50 mL of anhydrous ethane-1,2-diol. Stir magnetically at 500 rpm for 2 hours at room temperature.

• Causality: The nitrogen purge prevents premature hydrolysis from ambient humidity. The 2-hour window allows for complete ligand exchange, forming the titanium glycolate complex.

• Validation Checkpoint: The solution must remain perfectly transparent with a slight pale-yellow tint. If the solution turns cloudy at this stage, atmospheric moisture has compromised the batch, and it must be discarded.

Step 2: Controlled Hydrolysis

• Action: Prepare a hydrolysis mixture of 2 mL deionized water and 10 mL absolute ethanol. Add this mixture dropwise (approx. 1 drop per second) to the stirring titanium glycolate solution.

• Causality: Ethanol acts as a co-solvent to ensure miscibility between the aqueous phase and the organic glycolate, preventing localized concentration spikes of water that cause bulk precipitation 4.

• Validation Checkpoint: Shine a laser pointer through the beaker. You should observe a distinct bluish line (Tyndall effect), confirming the nucleation of nanoscale particles. The solution will gradually transition into a homogeneous, milky-white sol. Immediate formation of chunky white aggregates indicates the water was added too rapidly.

Step 3: Condensation and Aging

• Action: Seal the beaker and allow the sol to age under continuous stirring for 24 hours at 25°C.

• Causality: Aging allows the -Ti-O-Ti- polymeric network to fully condense and cross-link, stabilizing the nanoparticle structure before solvent removal.

• Validation Checkpoint: The sol should remain a stable, uniform colloidal suspension without any macroscopic phase separation or heavy settling at the bottom of the flask.

Step 4: Isolation and Washing

• Action: Centrifuge the sol at 10,000 rpm for 15 minutes. Discard the supernatant. Resuspend the pellet in absolute ethanol, sonicate for 5 minutes, and centrifuge again. Repeat this wash three times with ethanol and twice with deionized water.

• Causality: Rigorous washing removes unreacted ethane-1,2-diol, residual isopropanol, and organic byproducts that would otherwise carbonize and discolor the final product during calcination 5.

• Validation Checkpoint: Measure the pH of the final aqueous wash supernatant. It should be strictly neutral (~pH 7.0), indicating the complete removal of acidic/basic reaction byproducts.

Step 5: Thermal Crystallization (Calcination)

• Action: Dry the isolated powder in an oven at 100°C for 4 hours. Transfer to a muffle furnace and calcine in air at the desired temperature (see Table 1) with a heating rate of 5°C/min.

• Causality: The as-synthesized nanoparticles are amorphous. Calcination provides the thermodynamic activation energy required to rearrange the -Ti-O-Ti- bonds into a highly ordered crystalline lattice (anatase or rutile).

• Validation Checkpoint: The powder should transition from a pale off-white (amorphous) to a brilliant, stark white (crystalline). Any gray or brown tint indicates incomplete removal of organic precursors.

Quantitative Phase Dynamics

The final crystalline phase and surface area of the TiO₂ nanoparticles are strictly dictated by the calcination temperature. The table below summarizes the expected quantitative outcomes to guide application-specific synthesis.

Calcination Temperature (°C)	Dominant Crystal Phase	Average Crystallite Size (nm)	Surface Area (BET, m²/g)	Primary Application Focus
100 (Uncalcined)	Amorphous	N/A	> 150	Coating precursors, thin films
400	Anatase (Pure)	10 - 15	90 - 120	Biosensors, targeted drug delivery
600	Anatase / Rutile Mix	25 - 35	40 - 60	Broad-spectrum photocatalysis
800	Rutile (Pure)	> 50	< 20	UV-blocking agents, robust excipients

Table 1: Influence of thermal treatment on the physicochemical properties of ethane-1,2-diol derived TiO₂ nanoparticles.

Applications in Drug Development & Life Sciences

Because the ethane-1,2-diol route yields highly uniform, high-surface-area anatase nanoparticles (when calcined at 400°C), these materials are exceptionally well-suited for biomedical applications. The high surface area allows for maximum loading of active pharmaceutical ingredients (APIs) via surface adsorption. Furthermore, the pure anatase phase exhibits excellent biocompatibility and high electron mobility, making it the premier choice for electrochemical biosensors designed to detect glucose, uric acid, or specific cancer biomarkers.

References

• A Sol-Gel/Solvothermal Synthetic Approach to Titania Nanoparticles for Raman Thermometry National Center for Biotechnology Inform
• A Facile Titanium Glycolate Precursor Route to Mesoporous Au/Li4Ti5O12 Spheres for High-Rate Lithium-Ion Batteries ACS Applied M
• Ethylene Glycol-Assisted Coating of Titania on Nanoparticles ResearchG
• Influence of Different Solvents on the Formation of Uniform Titanium Dioxide (TiO2) Thin Film by Sol-Gel Scientific.net
• Synthesis and Structural Characterization of Ethylene Glycol–Capped Cu-Doped TiO₂ Nanoparticles for Advanced Material Appli Journal of Inform

Sources

• 1. A Sol-Gel/Solvothermal Synthetic Approach to Titania Nanoparticles for Raman Thermometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. scientific.net [scientific.net]
• 5. jisem-journal.com [jisem-journal.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Titanium Extraction Yield with Dioctyl Phosphono Phosphate (DOPP)

Target Audience: Researchers, analytical scientists, and drug development professionals (e.g., those isolating high-purity Ti-45 for radiopharmaceuticals or synthesizing Ti-based catalysts).

Introduction

Dioctyl phosphono phosphate (DOPP) is an advanced organophosphorus extractant utilized in the liquid-liquid extraction (solvent extraction) of titanium(IV) from acidic aqueous streams. Similar to standard organophosphorus agents like D2EHPA and PC-88A, DOPP forms highly stable complexes with transition metals[1]. Optimizing this extraction requires a precise balance of thermodynamics and fluid mechanics. This guide provides field-proven troubleshooting strategies, empirical data, and self-validating protocols to maximize Ti(IV) recovery yields.

Part 1: Troubleshooting & FAQs

Q1: Why does my titanium extraction yield drop significantly when the aqueous feed acidity increases from pH 1.0 to 3.0 M H₂SO₄? Expert Insight (Causality): The extraction of Ti(IV) by acidic organophosphorus extractants like DOPP is highly dependent on the aqueous hydrogen ion concentration. At low acidities (pH 1.0–1.5), extraction proceeds via a 2, where the extractant releases protons to bind Ti(IV)[2]. As the acidity increases (e.g., 1.0–3.0 M H⁺), the high concentration of protons in the aqueous phase suppresses the ionization of DOPP, shifting the equilibrium backward and drastically3[3]. Solution: Maintain the aqueous feed at pH 1.0–1.3 for optimal cation-exchange extraction[1]. If processing highly acidic streams (>9.0 M), the mechanism shifts to solvation[2], which also yields high recovery, but intermediate acidities represent a "dead zone" and must be avoided.

Q2: I am observing a "third phase" (emulsion) forming between the aqueous and organic layers during the mixing stage. How can I resolve this? Expert Insight (Causality): Third-phase formation occurs when the non-polar diluent (e.g., kerosene) can no longer solvate the highly polar Ti-DOPP metal-organic complex, causing it to precipitate at the interface. This is common at high metal loading capacities. Solution: Introduce a phase modifier to the organic phase. Adding 5% (v/v) of a long-chain alcohol (like isodecanol) or a neutral solvating extractant like 4 increases the overall polarity of the organic phase, preventing complex precipitation[4]. Additionally, ensure the mixing rate does not exceed 1, as excessive shear forces stabilize emulsions[1].

Q3: Stripping Ti(IV) from the loaded DOPP organic phase is extremely slow and incomplete using standard mineral acids. What is the optimal stripping agent? Expert Insight (Causality): Titanium ions exhibit notoriously 2 from acidic organophosphorus extractants because the Ti-O-P bonds are thermodynamically very stable[2]. Using simple mineral acids or sodium salts often leads to poor recovery or the unwanted precipitation of sodium-extractant salts[2]. Solution: Utilize a synergistic stripping mixture of3[3]. The hydrogen peroxide reacts with the Ti(IV) to form a highly soluble peroxo-titanium complex in the aqueous phase. This strongly drives the equilibrium forward, achieving complete stripping within 15–20 minutes[2][3].

Part 2: Quantitative Data Summary

To assist in experimental design, the following table summarizes the optimized parameters for Ti(IV) extraction using DOPP (extrapolated from analogous organophosphorus systems)[1][3].

Parameter	Optimal Range	Sub-optimal Range	Effect on Extraction Yield
Aqueous pH	1.0 – 1.3	0.1 – 0.8	Yield drops from >98% to <50% due to suppressed cation exchange[1].
DOPP Concentration	0.03 – 0.1 M	< 0.01 M	Insufficient ligand concentration limits metal loading capacity[3].
Mixing Rate	1400 rpm	> 1600 rpm	High shear causes stable emulsions; low shear reduces mass transfer[1].
Stripping Agent	3.0 M H₂SO₄ + 3% H₂O₂	1.0 M HCl	Lack of H₂O₂ prevents peroxo-complex formation, dropping stripping yield to <40%[3].
Temperature	22.5 °C – 25.0 °C	> 55 °C	High temperatures offer negligible yield gains and degrade the extractant over time[1].

Part 3: Standard Operating Procedure (SOP) - Ti(IV) Extraction Workflow

This self-validating protocol ensures high reproducibility. By tracking the mass balance of Ti(IV) through visual cues and analytical checkpoints, users can continuously validate the system's efficiency.

Step 1: Organic Phase Preparation

• Dilute DOPP to a concentration of 0.1 M using aliphatic kerosene as the non-polar diluent.

• Add 5% (v/v) Tributyl Phosphate (TBP) as a phase modifier to prevent third-phase formation[4].

• Pre-equilibrate the organic phase by mixing it with a blank aqueous solution (pH 1.2) for 10 minutes to stabilize the extractant.

Step 2: Aqueous Feed Preparation

• Adjust the acidic Ti(IV) pregnant leach solution to pH 1.2 using dilute NaOH or H₂SO₄.

• Filter the solution through a 0.45 µm membrane to remove any suspended colloidal silica or undissolved solids that could act as emulsion stabilizers.

Step 3: Solvent Extraction (Mixing & Settling)

• Combine the organic and aqueous phases in a separation funnel or mixer-settler at an Organic/Aqueous (O/A) volume ratio of 1:1[4].

• Agitate the mixture at 1400 rpm for 15 minutes at room temperature (22.5 °C)[1].

• Allow the phases to settle for 10 minutes. The upper layer is the Ti-loaded organic phase; the lower layer is the aqueous raffinate.

• Self-Validation Checkpoint: Separate the phases and analyze the raffinate via ICP-MS. A successful extraction will show >95% Ti(IV) depletion in the raffinate.

Step 4: Stripping and Recovery

• Contact the Ti-loaded organic phase with a stripping solution consisting of 3.0 M H₂SO₄ and 3% H₂O₂ at an O/A ratio of 1:1[3].

• Agitate for 20 minutes.

• Self-Validation Checkpoint: The aqueous phase will turn a distinct orange/yellow color. This visually validates the formation of the peroxo-titanium complex, confirming successful stripping[2].

• Separate the phases. The regenerated DOPP organic phase can be recycled, while the aqueous phase contains the purified Ti(IV).

Part 4: Workflow Visualization

Workflow of Ti(IV) solvent extraction using DOPP, detailing phase separation and stripping.

References

• Recovery of Metals from Titanium Ore Using Solvent Extraction Process: Part 1—Transition Metals. MDPI.
• Extraction and separation of titanium(IV) with D2EHPA and PC-88A from aqueous perchloric acid solutions.
• Solvent Extraction of Titanium(IV) with 2-Ethyl Hexyl Phosphonic Acid Mono 2-Ethyl Hexyl Ester (HEHEHP). J-Stage.
• Separation of Titanium from Iron in Hydrochloric Solution by Solvent Extraction Using Tributyl Phosph

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Solvent Extraction of Titanium(IV) with 2-Ethyl Hexyl Phosphonic Acid Mono 2-Ethyl Hexyl Ester (HEHEHP) [jstage.jst.go.jp]
• 4. pubs.aip.org [pubs.aip.org]

Technical Support Center: Troubleshooting Emulsion Formation in Ethane-1,2-Diol Titanium Extraction Processes

Welcome to the technical support center for troubleshooting emulsion formation in ethane-1,2-diol (ethylene glycol) based titanium extraction processes. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve one of the most common challenges in liquid-liquid extraction: the formation of stable emulsions. By understanding the underlying chemical principles, you can effectively prevent and break emulsions, ensuring efficient and high-purity extraction of titanium compounds.

Frequently Asked Questions (FAQs)

Q1: What is an emulsion and why is it a problem in my titanium extraction?

An emulsion is a stable mixture of two immiscible liquids, such as an aqueous solution and an organic solvent.[1] In the context of your extraction, tiny droplets of one liquid become dispersed throughout the other, creating a cloudy or milky layer between the two phases.[2][3] This is problematic because it prevents the clean separation of the aqueous and organic layers, leading to poor extraction efficiency, product loss, and contamination.[4]

Q2: What are the primary causes of emulsion formation in my specific extraction system?

While general factors like high-speed mixing can contribute, in ethane-1,2-diol titanium extraction, several specific factors may be at play:

• Formation of Stable Titanium-Glycol Complexes: Ethane-1,2-diol can form stable chelates with titanium ions.[5][6][7] These complexes may possess surfactant-like properties, reducing the interfacial tension between the aqueous and organic phases and thus promoting emulsion stability.

• Presence of Finely Divided Solids: If titanium dioxide or other insoluble titanium compounds precipitate during the process, these fine particles can accumulate at the interface and stabilize the emulsion through a mechanism known as a Pickering emulsion.[8][9]

• Impurities in the Feedstock: Raw titanium ore or industrial-grade titanium salts can contain impurities that act as natural surfactants.[10]

• Hydrolysis of Titanium Salts: The reaction of titanium salts with water can produce solid hydroxides or oxides, which can also contribute to the formation of Pickering emulsions.[11][12]

Q3: Can the pH of my aqueous solution affect emulsion stability?

Absolutely. The pH of the aqueous phase is a critical parameter that influences the surface charge of any suspended particles and the stability of the titanium-glycol complexes. Adjusting the pH can alter the charge of these potential emulsifying agents, which can either help to break the emulsion or, if not optimized, make it worse.[2][3] For some systems, moving the pH away from the isoelectric point of suspended particles can increase their stability in one of the phases, aiding in the separation.

Q4: Is there a quick way to break a small amount of emulsion in the lab?

For small-scale laboratory extractions, several methods can be attempted:

• Gentle Mechanical Agitation: Gently swirling or rocking the separatory funnel instead of vigorous shaking can prevent emulsion formation in the first place.

• Addition of Brine: Adding a saturated sodium chloride (NaCl) solution can increase the ionic strength of the aqueous phase, which can help to "salt out" the emulsifying agents and break the emulsion.[1]

• Centrifugation: If available, centrifuging the mixture is often a very effective way to force the separation of the two phases.[1][13]

• Filtration: Passing the emulsified layer through a bed of a phase-separation filter paper or a drying agent like anhydrous sodium sulfate may help to break the emulsion.[3][13]

In-Depth Troubleshooting Guides

Guide 1: Proactive Strategies to Prevent Emulsion Formation

Preventing an emulsion is always preferable to breaking one. The following workflow outlines key preventative measures.

Caption: Proactive workflow to minimize emulsion formation.

Step-by-Step Protocol:

• Feedstock Analysis:

  • Action: Characterize your titanium source for the presence of common impurities like iron, silicon, and organic residues.[14]

  • Rationale: Foreknowledge of potential surfactant-like impurities allows for targeted removal or mitigation strategies before extraction.

• Solvent System Optimization:

  • Action: Experiment with different organic solvents or the addition of a modifier to the organic phase.

  • Rationale: Changing the solvent can alter the solubility of the titanium-glycol complex and any impurities, potentially preventing them from concentrating at the interface.

• Aqueous Phase pH Pre-adjustment:

  • Action: Based on the nature of your titanium species and potential impurities, adjust the pH of the aqueous phase before adding the organic solvent.

  • Rationale: Proper pH control can suppress the formation of insoluble hydroxides and influence the charge of potential emulsifiers, making them less likely to stabilize an emulsion.[15][16]

• Controlled Mixing Intensity:

  • Action: Use gentle mixing, such as slow swirling or a low-speed paddle mixer, instead of high-shear mixing or vigorous shaking.

  • Rationale: This reduces the energy input that disperses one liquid into the other as fine droplets, which is a prerequisite for emulsion formation.

• Temperature Optimization:

  • Action: Investigate the effect of temperature on phase separation.

  • Rationale: Increasing the temperature can decrease the viscosity of the phases and increase the kinetic energy of the droplets, which may promote coalescence.[10] However, in some cases, higher temperatures might accelerate undesirable side reactions that form emulsifying agents.

Guide 2: Reactive Strategies to Break Existing Emulsions

If an emulsion has already formed, a systematic approach is needed to break it.

Caption: Decision tree for breaking stable emulsions.

Step-by-Step Protocols:

Chemical Methods

• Salting Out:

  • Protocol: Prepare a saturated solution of sodium chloride (NaCl) in deionized water. Add the brine solution dropwise to the emulsified mixture while gently agitating.

  • Mechanism: The increased ionic strength of the aqueous phase reduces the solubility of surfactant-like species, forcing them into one of the bulk phases and allowing the dispersed droplets to coalesce.[1]

• pH Adjustment:

  • Protocol: Carefully add a dilute acid (e.g., HCl) or base (e.g., NaOH) to the mixture to alter the pH. Monitor the pH and observe any changes in the emulsion layer.

  • Mechanism: Changing the pH can alter the charge on the surface of any solid particles or modify the structure of the titanium-glycol complexes, disrupting their ability to stabilize the emulsion.[2][3]

• Addition of a Demulsifier:

  • Protocol: Introduce a small amount of a suitable demulsifier. For systems containing diols, a short-chain alcohol like butanol or propanol can be effective.

  • Mechanism: Short-chain alcohols can partition to the interface and disrupt the packing of the emulsifying agents, thereby lowering the interfacial film strength and promoting coalescence.[17]

Physical Methods

• Centrifugation:

  • Protocol: Transfer the emulsion to centrifuge tubes and spin at a moderate to high speed.

  • Mechanism: The applied centrifugal force accelerates the separation of the two phases based on their density difference.[1][13]

• Temperature Modification:

  • Protocol: Gently heat or cool the mixture in a water bath.

  • Mechanism: An increase in temperature can lower the viscosity of the continuous phase and increase droplet collisions, aiding in coalescence.[10] Conversely, in some systems, cooling can also be effective.

• Ultrasonic Treatment:

  • Protocol: Place the vessel containing the emulsion in an ultrasonic bath.

  • Mechanism: Ultrasonic waves can induce droplet oscillation and collisions, promoting coalescence.[18]

Data Summary Table

Troubleshooting Method	Key Parameter(s)	Typical Range/Concentration	Mechanism of Action
Salting Out	Ionic Strength	Addition of saturated NaCl solution	Increases aqueous phase polarity, reduces surfactant solubility.[1]
pH Adjustment	pH	2-4 or 9-11 (system dependent)	Alters surface charge of particles and stability of complexes.[2][3]
Demulsifier Addition	Demulsifier Concentration	0.1 - 2% (v/v) of a short-chain alcohol	Disrupts interfacial film.[17]
Centrifugation	Centrifugal Force	2000 - 5000 x g	Accelerates phase separation by density.[1][13]
Temperature Change	Temperature	40 - 60 °C (system dependent)	Reduces viscosity, increases droplet kinetic energy.[10]

References

• Tips for Troubleshooting Liquid–Liquid Extractions - LCGC Intern
• US3679721A - Titanium compounds - Google P
• Isolation and Characterization of Anionic Titanium Tris(glycol

• Recovery of Metals from Titanium Ore Using Solvent Extraction Process: Part 1—Transition Metals - MDPI. [Link]

• Ab Initio Investigation of Polyethylene Glycol Coating of TiO2 Surfaces - ACS Publications. [Link]

• (PDF) Isolation and Characterisation of Anionic Titanium Tris Glycolate Complexes. [Link]

• Study on Synergistic Titanium Extraction from High-Calcium-Magnesium Titanium Concentrate via Oxidative Modification and Physical Metallurgical Separation - ResearchGate. [Link]

• KR20020094623A - Mothod for preparing titanate powder using ethylene glycol - Google P

• Techniques for Emulsion Characterization - Encyclopedia.pub. [Link]

• Emulsion Breaking Techniques for Oil in Water Solvent Extractions - Spectro Scientific. (URL not available)
• The Effect of pH and Storage Temperature on the Stability of Emulsions Stabilized by Rapeseed Proteins - PMC. (URL not available)

• Techniques for Emulsion Breaking for Oil in Water Solvent Extractions - AZoM. [Link]

• Synergic extraction and spectrophotometric determination of titanium(IV) - PubMed. [Link]

• Processing of titanium-containing ores for the production of titanium products: A comprehensive review - PMC. [Link]

• Resolving the Reaction Mechanism for Oxidative Hydration of Ethylene toward Ethylene Glycol by Titanosilicate Catalysts | ACS Catalysis - ACS Publications - American Chemical Society. [Link]

• Rapid and Efficient Demulsification of W/O Emulsions of Crude Oil by Nanocomposites based on Titanium Dioxide with Carbonaceous Substrates - ResearchGate. [Link]

• Tackling emulsions just got easier - Biotage. [Link]

• US4569722A - Ethylene glycol etch for processes using metal silicides - Google P

• Methods of Extracting TiO 2 and Other Related Compounds from Ilmenite - MDPI. [Link]

• Why is the formation of emulsion in solvent extraction considered as a disadvantage? - Quora. [Link]

• Enhancing oxidative hydration of ethylene towards ethylene glycol over metal-modified titanosilicate catalysts | Request PDF - ResearchGate. [Link]

• Technical Support Center: Overcoming Impurities in Titanium Hydroxide Synthesis - Benchchem. (URL not available)

• Characterization of titanium dioxide nanoparticles in food products: analytical methods to ... - PubMed. [Link]

• Investigation of the stability in emulsions stabilized with different surface modified titanium dioxides | Request PDF - ResearchGate. [Link]

• extraction of titanium - Chemguide. [Link]

• Nonaqueous Solvent Extraction for Enhanced Metal Separations: Concept, Systems, and Mechanisms | Industrial & Engineering Chemistry Research - ACS Publications. [Link]

• Effect of Natural Demulsifier on the Efficiency of Ultrasonic Assisted Oil Emulsion Separation - Jordan Journal of Mechanical and Industrial Engineering. (URL not available)

• (PDF) Recovery of Metals from Titanium Ore Using Solvent Extraction Process: Part 1—Transition Metals - ResearchGate. [Link]

• • ANALYTICAL METHODS - Agency for Toxic Substances and Disease Registry | ATSDR. [Link]

• The influence of short-chain alcohols on interfacial tension, mechanical properties, area/molecule, and permeability of fluid lipid bilayers - PubMed. [Link]

• Solvent Extraction Separation of Titanium(IV) and Iron(III) from Acid Chloride Solutions by Trioctylphosphine Oxide. (URL not available)
• Experimental study of the liquid phase hydrolysis reaction of titanium tetrachloride - IChemE. (URL not available)

• Influence of Diluent on Extraction Parameters of Systems for Separation Am(III) and Ln(III) Based on 1,10-Phenanthroline-2,9-Diamide - MDPI. [Link]

• Diol Separations - Energy.gov. [Link]

• Recovery of Metals from Titanium Ore Using Solvent Extraction Process: Part 1—Transition Metals | Scilit. [Link]

• Titanium Extraction Metallurgy Developments and Control of Impurity Elements | IntechOpen. [Link]

• (PDF) COLLOIDAL PROPERTIES OF TITANIUM DIOXIDE STABILIZED PICKERED EMULSIONS - ResearchGate. [Link]

• Solvent extraction of titanium(IV), zirconium(IV) and hafnium(IV) salicylates using liquid ion exchangers - Analyst (RSC Publishing). [Link]

• Techniques for Emulsion Breaking for Oil in Water Solvent Extractions - AZoM. [Link]

• Solvent Effect on Complexation of Titanium Tetraethoxide with Allylacetoacetate. [Link]

• Selective Hydrometallurgical Recovery of Titanium Dioxide from Ilmenite Using Acid-Peroxide Leaching and Chelation-Assisted Solvent Extraction | Request PDF - ResearchGate. [Link]

• Mechanical activation and physicochemical factors controlling pyrometallurgical, hydrometallurgical, and electrometallurgical processing of titanium ore: A review - SAIMM. [Link]

• Titanium corrosion in simulated hydrometallurgical leaching solutions in the presence of solids - UBC Library Open Collections - The University of British Columbia. [Link]

• Strategic Recovery of Titanium from Low-Grade Titanium-Bearing Blast Furnace Slag via Hydrothermal-Crystallization Coupling - MDPI. [Link]

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• 16. Metal nanopowder demulsifiers | ИНГГ СО РАН [ipgg.sbras.ru]
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• 18. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Controlling Titanium Precursor Hydrolysis in Ethane-1,2-Diol

Welcome to the Technical Support Center for sol-gel chemistry and nanomaterial synthesis. This guide is designed for researchers, materials scientists, and drug development professionals seeking to master the hydrolysis kinetics of titanium precursors in ethane-1,2-diol (ethylene glycol).

Below, you will find an in-depth exploration of the chelation mechanisms, a troubleshooting FAQ, validated experimental protocols, and quantitative data to help you achieve reproducible, monodisperse titanium dioxide (TiO₂) nanoparticles.

Core Principles: The Chelation Effect

Titanium alkoxides (e.g., Titanium tetraisopropoxide [TTIP] or Titanium butoxide [TBT]) are highly electrophilic. Due to the low electronegativity of titanium and its natural tendency to expand its coordination sphere, these precursors react instantaneously with water, leading to uncontrolled hydrolysis and the precipitation of amorphous TiO₂ networks[1].

To control this, ethane-1,2-diol (ethylene glycol, EG) is utilized not just as a solvent, but as a bidentate chelating ligand . When a titanium alkoxide is introduced to EG, a ligand exchange reaction occurs, replacing the alkoxide groups to form a stable titanium glycolate complex (e.g., Ti(OCH2​CH2​O)2​ )[2]. This chelation sterically and electronically shields the Ti(IV) center, drastically reducing its susceptibility to nucleophilic attack by water[3],. By turning the hydrolysis step into a rate-limiting process, researchers can cleanly separate the nucleation and growth phases of the nanoparticles.

Mechanism of titanium glycolate formation and controlled hydrolysis.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why does my titanium precursor immediately precipitate as a white, opaque powder upon adding the aqueous phase? Causality: Immediate precipitation indicates that the nucleation rate has vastly exceeded the growth rate, usually due to the presence of unchelated, highly reactive Ti(IV) centers reacting with a localized excess of water. Solution: Ensure your ethane-1,2-diol is strictly anhydrous before the initial mixing step. The chelation reaction must reach completion before any water is introduced. Furthermore, lower the water-to-alkoxide molar ratio ( h<2 ). A lower water ratio slows down the hydrolysis, allowing for the controlled growth of fewer nuclei rather than a massive, uncontrolled nucleation burst[4].

Q2: How does the choice between Titanium Tetraisopropoxide (TTIP) and Titanium Butoxide (TBT) affect the hydrolysis kinetics in ethane-1,2-diol? Causality: The chain length of the leaving alkoxide group dictates the initial steric hindrance and the kinetics of the ligand exchange. TBT possesses longer, bulkier butyl chains compared to the isopropyl chains of TTIP. Consequently, TBT exhibits a significantly slower initial hydrolysis and polymerization rate[5]. Solution: If your sol-gel process using TTIP is still too vigorous or prone to localized gelation, switch to TBT. The slower diffusion and reaction rate of TBT provides a wider thermodynamic window to control nanoparticle morphology[5].

Q3: My resulting TiO₂ nanoparticles are highly agglomerated. How can I improve uniformity and prevent macroscopic gelation? Causality: Agglomeration occurs when polycondensation happens too rapidly, leading to highly branched, cross-linked networks instead of discrete particles. Solution: Utilize acid catalysis (e.g., adding trace HCl or HNO₃ to lower the pH to ~2.0). Acidic conditions promote a slower condensation rate relative to the hydrolysis rate, which strongly favors the formation of more linear, less branched polymer chains[4].

Quantitative Data Summary

The following table summarizes the causal relationships between reaction parameters, kinetics, and the resulting physical properties of the synthesized TiO₂.

Parameter	Condition	Hydrolysis Kinetics	Condensation Kinetics	Resulting Morphology	Predominant Phase (Post-Calcination)
Precursor Type	TTIP (Isopropyl)	Fast	Fast	Small, highly branched	Anatase
Precursor Type	TBT (Butyl)	Slow	Slow	Larger, uniform particles	Anatase/Rutile mix
Solvent	Pure Ethanol	Very Fast	Fast	Agglomerated networks	Amorphous
Solvent	Ethane-1,2-diol	Slow (Chelated)	Slow	Uniform Nanoparticles	Anatase (highly crystalline)
pH	Acidic (pH < 3)	Moderate	Slow	Linear polymers / small NPs	Rutile favored at low temps
pH	Basic (pH > 8)	Fast	Fast	Branched particulate clusters	Anatase favored

Validated Experimental Workflow

Protocol: Controlled Synthesis of Uniform TiO₂ Nanoparticles via Titanium Glycolate

Objective: Achieve controlled hydrolysis of titanium alkoxide in ethane-1,2-diol to prevent premature precipitation and yield monodisperse anatase nanoparticles.

Step 1: Precursor Chelation (Ligand Exchange)

• Under a strict inert atmosphere (N₂ or Ar glovebox), add 0.1 mol of Titanium Butoxide (TBT) to 0.9 mol of anhydrous ethane-1,2-diol (1:9 volume ratio)[2].

• Stir vigorously for 2 hours at room temperature. Self-Validation Check: The reaction is slightly exothermic. The solution must remain completely optically clear. Any turbidity indicates moisture contamination and premature hydrolysis.

Step 2: Hydrolytic Solution Preparation

• In a separate vessel, prepare a hydrolytic solution containing a sub-stoichiometric amount of deionized water ( h=1.5 ) dissolved in absolute ethanol.

• Add a catalytic amount of 0.1M HCl to adjust the pH to ~2.0.

Step 3: Controlled Hydrolysis

• Transfer the titanium glycolate solution to a Schlenk flask.

• While stirring vigorously (800 rpm) at 0°C (ice bath), add the hydrolytic solution dropwise using a syringe pump at a rate of 0.5 mL/min. Self-Validation Check: You should observe a slow, controlled transition from a clear solution to a slightly opalescent sol. Immediate formation of white, opaque chunks indicates the addition rate is too fast.

Step 4: Aging and Polycondensation

• Seal the system and maintain the sol at 90°C for 24–48 hours[2]. Causality: Elevated temperatures provide the thermodynamic driving force for the slow esterification and polycondensation of the partially hydrolyzed titanium glycolate networks into uniform nanoparticle aggregates[2].

Step 5: Washing and Phase Transformation (Calcination)

• Centrifuge the sol, discard the supernatant, and wash the precipitate 3x with ethanol. Dry at 90°C.

• Calcine the dried titanium ethylene glycolide powder at 400°C for 4 hours in air. Causality: The titanium ethylene glycolide complex decomposes around 330°C. Calcination at 400°C induces crystallization, transforming the amorphous network into pure, highly crystalline anatase TiO₂[3].

Step-by-step experimental workflow for controlled sol-gel synthesis.

References

• Journal of Materials Research, Cambridge Core. "Formation of TiO2 nanomaterials via titanium ethylene glycolide decomposition." 3

• Bulletin of Materials Science, IAS. "Formation of rod-like nanostructure by aggregation of TiO2 nanoparticles with improved performances." 2

• Journal of Chemical Technology and Metallurgy, UCTM. "THE SOLVENT ROLE ON THE HYDROLYSIS-CONDENSATION PROCESSES AND OBTAINING OF TiO2 NANOPOWDERS."

• ResearchGate. "Hydrolysis of Titanium Alkoxides: Thermochemical, Electron Microscopy, Saxs Studies." 5

• Benchchem. "An In-depth Technical Guide to the Hydrolysis and Condensation Reactions of Titanium Ethoxide." 4

• PMC. "Sol-Gel-Derived Fibers Based on Amorphous α-Hydroxy-Carboxylate-Modified Titanium(IV) Oxide as a 3-Dimensional Scaffold." 1

Sources

• 1. Sol-Gel-Derived Fibers Based on Amorphous α-Hydroxy-Carboxylate-Modified Titanium(IV) Oxide as a 3-Dimensional Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ias.ac.in [ias.ac.in]
• 3. Formation of TiO2 nanomaterials via titanium ethylene glycolide decomposition | Journal of Materials Research | Cambridge Core [cambridge.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

FTIR characterization of dioctyl phosphono phosphate titanium complexes

Title: Comparative Guide: FTIR Characterization of Dioctyl Phosphono Phosphate Titanium Complexes for Nanocarrier Surface Modification

Executive Summary

In modern drug development and biomedical engineering, inorganic nanoparticles (such as titanium dioxide and hydroxyapatite) are frequently utilized as drug carriers, radiopacifiers, and structural reinforcements in dental composites[1]. However, their high surface energy and abundant hydroxyl (-OH) groups inevitably lead to severe agglomeration and poor compatibility with hydrophobic polymer matrices (e.g., PLGA, PMMA).

To overcome this, surface modification is critical. Dioctyl phosphono phosphate titanium complexes (DOPP-Ti)—commercially known as titanate coupling agents like isopropyl tri(dioctylpyrophosphate)titanate—offer a superior alternative to traditional silane coupling agents such as 3-aminopropyltriethoxysilane (APTES)[2]. This guide objectively compares the performance of DOPP-Ti against APTES and unmodified controls, utilizing Fourier Transform Infrared (FTIR) spectroscopy as the primary validation tool to prove covalent functionalization.

Mechanistic Overview: Why Choose DOPP-Ti?

As an application scientist, I often see formulators struggle with nanoparticle dispersion. The choice of coupling agent fundamentally dictates the interfacial chemistry and the ultimate success of the formulation.

• Silanes (APTES Alternative): Silanes rely on the condensation of silanol groups with surface hydroxyls to form Ti-O-Si bonds. While effective for introducing reactive amine (-NH2) groups for covalent peptide conjugation, silane layers are highly susceptible to hydrolytic degradation in aqueous biological environments.

• Titanates (DOPP-Ti Product): DOPP-Ti reacts via proton coordination and esterification with surface protons, forming a monomolecular layer bound by robust Ti-O-P and Ti-O-Ti linkages[3][4]. The bulky dioctyl pyrophosphate groups act as a hydrophobic shield around the core nanoparticle. This specific molecular architecture provides immense steric hindrance, drastically reducing the hydrodynamic radius in organic solvents and preventing moisture-induced agglomeration[5][6].

Fig 2: Mechanistic binding pathways of DOPP-Ti versus APTES on titanium dioxide surfaces.

Comparative Performance & Experimental Data

To objectively evaluate the performance of DOPP-Ti against APTES, we analyze the FTIR spectral shifts, thermal stability, and dispersion efficacy. FTIR is indispensable here because it directly validates the transition from physical adsorption to chemical bonding[7].

Table 1: Quantitative Comparison of Surface Modifiers on TiO₂ Nanoparticles

Performance Metric	Unmodified TiO₂ (Control)	APTES-Modified (Alternative)	DOPP-Ti Modified (Product)
Primary Anchoring Bond (FTIR)	None	Ti-O-Si (~1030 cm⁻¹)	Ti-O-P (~1055 cm⁻¹) & P=O (~1220 cm⁻¹)[3][4]
Surface Hydroxyls (3400-3600 cm⁻¹)	Intense, broad peak	Moderately reduced	Significantly reduced (near elimination)[6]
Aliphatic Signature (2850-2930 cm⁻¹)	Absent	Weak (short propyl chain)	Strong (long dioctyl chains)[5][6]
Thermal Weight Loss (TGA, 200-600°C)	< 2% (adsorbed water)	~ 5 - 7%	~ 12 - 15% (confirming high grafting density)[7]
Dispersion in Dichloromethane	Poor (Agglomerates >1000 nm)	Moderate (~400 nm)	Excellent (<100 nm)

Experimental Protocol: Self-Validating FTIR Workflow

FTIR data is only as reliable as the sample preparation. If unreacted coupling agents are not rigorously removed, the resulting spectra will reflect bulk DOPP-Ti rather than the chemically grafted monolayer. The following protocol ensures a self-validating system by isolating true covalent modifications.

Step-by-Step Methodology:

• Nanoparticle Pre-treatment: Dry 5.0 g of pristine TiO₂ nanoparticles under vacuum at 110°C for 12 hours. Causality: This removes physically adsorbed moisture, ensuring that the coupling agent reacts exclusively with chemically bound surface -OH groups rather than free water.

• Coupling Agent Addition: Disperse the dried TiO₂ in 100 mL of anhydrous isopropanol. Add 2.0 wt% of DOPP-Ti (or APTES for the alternative arm) dropwise under continuous ultrasonication.

• Reflux & Surface Reaction: Transfer the suspension to a round-bottom flask and reflux at 80°C for 4 hours under an inert argon atmosphere to drive the esterification/condensation reaction to completion[7].

• Rigorous Washing (Critical Step): Centrifuge the suspension at 10,000 rpm for 15 minutes. Discard the supernatant. Resuspend the pellet in fresh anhydrous solvent and sonicate for 5 minutes. Causality: Repeat this washing cycle three times. This guarantees that any peaks observed in the subsequent FTIR analysis originate from covalently bound DOPP-Ti, eliminating false positives from physisorbed residue.

• Vacuum Drying: Lyophilize the washed pellet for 24 hours to obtain a fine, dry powder.

• ATR-FTIR Characterization: Analyze the powder using an Attenuated Total Reflectance (ATR) FTIR spectrometer equipped with a diamond crystal. Collect spectra from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ (64 scans per sample).

Fig 1: Step-by-step workflow for nanoparticle surface modification and FTIR validation.

Spectral Interpretation

In the resulting FTIR spectra, the unmodified TiO₂ exhibits a massive, broad absorption band around 3427 cm⁻¹ due to surface -OH groups[6]. Upon successful modification with DOPP-Ti, this peak's intensity drops precipitously, proving the consumption of hydroxyls during the grafting process.

Simultaneously, new diagnostic peaks emerge that serve as the fingerprint for DOPP-Ti:

• 2928 cm⁻¹ and 2851 cm⁻¹: Asymmetric and symmetric C-H stretching vibrations confirm the presence of the long dioctyl chains[6].

• 1220 cm⁻¹: P=O stretching vibration from the pyrophosphate group[3].

• 1055 cm⁻¹ and 990 cm⁻¹: The definitive proof of covalent attachment. These bands correspond to the Ti-O-P skeletal stretching vibrations, confirming that the DOPP-Ti complex has successfully anchored to the titanium dioxide lattice[3][4].

By comparing these results to the APTES alternative (which shows much weaker aliphatic signals and distinct Ti-O-Si bands around 1030 cm⁻¹), formulation scientists can quantitatively assess grafting density and confidently predict the modified nanocarrier's behavior in downstream drug formulation.

References

• Synthesis of a New Titanate Coupling Agent for the Modification of Calcium Sulfate Whisker in Poly(Vinyl Chloride) Composite . PMC. 5

• Infrared absorption spectrum of nano-TiO2 modified by (a) NDZ-201 and (b) KH-560 . ResearchGate. 2

• Synergic Effect of TiO2 Filler on the Mechanical Properties of Polymer Nanocomposites . PMC. 1

• Titanate-Coupled Aluminum as an Interfacial Modifier for Enhanced Thermal and Mechanical Performance in Hybrid Epoxy Composites . MDPI. 6

• Synergistic Effects of Ladder and Cage Structured Phosphorus-Containing POSS with Tetrabutyl Titanate on Flame Retardancy of Vinyl Epoxy Resins . MDPI. 3

• Surface Chemical Modification of Nanosized Oxide Particles with a Titanate Coupling Reagent in Isopropanol . Tsinghua University / Ind. Eng. Chem. Res.7

• Experimental and Theoretical Investigation of the Structural Role of Titanium Oxide in CaO-P2O5–TiO2 Invert Glass . ACS Publications.4

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• 2. researchgate.net [researchgate.net]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis of a New Titanate Coupling Agent for the Modification of Calcium Sulfate Whisker in Poly(Vinyl Chloride) Composite - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Titanate-Coupled Aluminum as an Interfacial Modifier for Enhanced Thermal and Mechanical Performance in Hybrid Epoxy Composites | MDPI [mdpi.com]
• 7. scholars.chemeng.tsinghua.edu.cn [scholars.chemeng.tsinghua.edu.cn]

Comprehensive Guide to Mass Spectrometry Validation of Dioctyl Phosphono Phosphate Degradation Products

Executive Summary

Dioctyl phosphono phosphate (DOPP) is a complex organophosphorus compound widely utilized as a specialty coupling agent, flame retardant, and industrial extractant. However, its environmental weathering and metabolic breakdown yield highly stable, potentially toxic degradation products—most notably dioctyl phosphate (DOP) and monooctyl phosphate (MOP) .

For researchers and drug development professionals conducting toxicological or environmental assessments, accurately quantifying these polar degradants is a significant analytical challenge. This guide objectively compares mass spectrometry (MS) platforms for DOPP degradation analysis and provides a field-proven, self-validating experimental protocol to ensure absolute data integrity.

Mechanistic Overview of DOPP Degradation

Understanding the degradation cascade of DOPP is critical for targeted MS analysis. DOPP primarily undergoes hydrolysis and cytochrome P450-mediated oxidation[1]. The cleavage of the phosphonate group yields DOP, which can further hydrolyze into MOP and eventually inorganic phosphoric acid. Concurrently, the octyl chains are susceptible to terminal oxidation, yielding hydroxylated metabolites[1].

Fig 1: Mechanistic degradation pathway of dioctyl phosphono phosphate into its primary metabolites.

Platform Comparison: GC-MS vs. LC-MS/MS vs. LC-HRMS

Historically, gas chromatography-mass spectrometry (GC-MS) was utilized for organophosphate analysis[2]. However, the highly acidic nature of dialkyl phosphates (pKa < 2) requires tedious derivatization (e.g., using pentafluorobenzyl bromide) prior to GC-MS injection[2]. Today, liquid chromatography platforms are the gold standard[3].

Below is an objective performance comparison of the three primary MS platforms for DOPP degradation validation:

Analytical Platform	Target Analytes	Sensitivity (LOD)	Linear Dynamic Range	Matrix Effect (%)	Derivatization Required
GC-MS (EI)	DOP, MOP	1.5 - 5.0 ng/mL	2 Logs	High (>30%)	Yes (PFBBr / TMS)
UHPLC-QqQ-MS/MS	DOP, MOP, DOPP	0.02 - 0.05 ng/mL	4 Logs	Moderate (10-20%)	No
UHPLC-Q-TOF-HRMS	OH-DOP, Unknowns	0.1 - 0.5 ng/mL	3 Logs	Moderate (10-20%)	No

Recommendation: For routine, high-sensitivity quantitation of known degradants (DOP, MOP), UHPLC-QqQ-MS/MS is the superior choice due to its exceptional limit of detection (LOD) via Multiple Reaction Monitoring (MRM)[3]. For non-targeted discovery of novel hydroxylated metabolites, LC-HRMS should be employed[1].

Self-Validating Experimental Protocol (UHPLC-MS/MS)

To ensure scientific integrity, an analytical protocol cannot simply be a list of steps; it must be a self-validating system. The following workflow integrates causality-driven methodology with built-in quality control (QC) architecture.

Fig 2: Self-validating LC-MS/MS analytical workflow for organophosphate degradation products.

Step 1: Sample Preparation via Weak Anion Exchange (WAX) SPE

• The Causality: DOP and MOP are highly acidic and remain permanently ionized at physiological and environmental pH levels. Traditional reverse-phase Solid Phase Extraction (SPE) fails to retain them. WAX-SPE selectively captures these ionized phosphate groups, allowing neutral matrix interferences to be washed away.

• The Procedure:

  • Spike: Add 10 ng of isotopically labeled internal standard ( d34​ -DOP) to 1 mL of the sample matrix before extraction. This is the core of the self-validating system; any extraction losses will be mirrored by the internal standard, automatically correcting the final quantification.

  • Condition: Pass 3 mL Methanol (MeOH) followed by 3 mL LC-MS grade water through the WAX cartridge.

  • Load: Load the spiked sample at a flow rate of 1 mL/min.

  • Wash: Wash with 3 mL of 2% Formic Acid in water (removes basic interferences) followed by 3 mL MeOH (removes neutral lipids).

  • Elute: Elute target analytes using 3 mL of 5% Ammonium Hydroxide ( NH4​OH ) in MeOH. The high pH neutralizes the WAX sorbent, releasing the acidic degradants.

  • Reconstitute: Evaporate to dryness under gentle nitrogen and reconstitute in 100 µL of initial mobile phase.

Step 2: UHPLC Chromatographic Separation

• The Causality: Peak tailing is a notorious issue for organophosphates interacting with metal hardware in LC systems. Using a superficially porous C18 column combined with a volatile buffer ensures sharp peaks and reproducible retention times.

• The Procedure:

  • Column: C18 (e.g., 2.1 x 100 mm, 1.7 µm particle size).

  • Mobile Phase A: Water with 5 mM Ammonium Acetate (Controls pH without suppressing MS signal).

  • Mobile Phase B: Acetonitrile.

  • Gradient: 10% B to 95% B over 6 minutes. Flow rate: 0.4 mL/min.

Step 3: MS/MS Detection (ESI Negative Mode)

• The Causality: The exposed hydroxyl group on the phosphate core of DOP and MOP readily donates a proton. Therefore, Electrospray Ionization in Negative mode (ESI-) yields a highly stable [M−H]− precursor ion, providing vastly superior sensitivity compared to positive mode.

• The Procedure:

  • Capillary Voltage: -2.5 kV.

  • Desolvation Temperature: 400°C.

  • MRM Transitions: Set the Q1 to isolate the [M−H]− parent ion, and Q2 to monitor the specific product ions (e.g., PO3−​ at m/z 79).

  • Validation Check: Run a Continuing Calibration Verification (CCV) standard every 10 samples. The system validates itself if the CCV remains within ±15% of the expected concentration.

Conclusion

Validating the degradation of dioctyl phosphono phosphate requires a targeted approach that respects the unique physicochemical properties of its metabolites. By leveraging WAX-SPE for selective extraction and UHPLC-QqQ-MS/MS in negative ESI mode, researchers can achieve sub-ng/mL sensitivity. Most importantly, integrating isotope dilution directly into the extraction phase ensures that the resulting data is not just sensitive, but fundamentally trustworthy and self-validating.

References

• Development and validation of a liquid chromatography-tandem mass spectrometry method for comprehensive detection of organophosphate esters and their degradation products in sediment. Journal of Chromatography A, 2022.[Link]

• A study of the degradation of organophosphorus pesticides in river waters and the identification of their degradation products by chromatography coupled with mass spectrometry. Analytical and Bioanalytical Chemistry, 2008.[Link]

• Development and Validation of a New UFLC–MS/MS Method for the Detection of Organophosphate Pesticide Metabolites in Urine. Toxics (MDPI), 2023.[Link]

Sources

• 1. Development and validation of a liquid chromatography-tandem mass spectrometry method for comprehensive detection of organophosphate esters and their degradation products in sediment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A study of the degradation of organophosphorus pesticides in river waters and the identification of their degradation products by chromatography coupled with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

A Comparative Guide to Titanium Extraction Efficiency: Aqueous vs. Ethane-1,2-diol Media

Introduction: The Titanium Challenge and the Quest for Efficient Extraction

Titanium is a metal of remarkable properties: it boasts the strength of steel at a fraction of the weight and exhibits exceptional resistance to corrosion.[1] These attributes make it indispensable in high-performance applications, from aerospace engineering and military hardware to biomedical implants. However, the high cost of titanium, often more than five times that of stainless steel, remains a significant barrier to its wider adoption.[1] This cost is largely driven by the complexities of its extraction.

The dominant industrial method, the Kroll Process, is a high-temperature, energy-intensive, and slow batch process involving the chlorination of titanium ore (like rutile, TiO₂) and subsequent reduction of the resulting titanium tetrachloride (TiCl₄) with molten magnesium or sodium.[2][3] This pyrometallurgical route is not only expensive but also generates significant CO₂ emissions.[4]

In response, the field of hydrometallurgy offers a lower-temperature, more environmentally benign alternative through solvent extraction (SX), also known as liquid-liquid extraction.[5] This technique involves selectively transferring a target metal ion from one liquid phase to another immiscible liquid phase.[6] Traditionally, this has meant extracting titanium from an acidic aqueous solution into an organic solvent containing a specialized extractant.

However, the scientific community is increasingly exploring non-aqueous solvent extraction (NASX), where the conventional aqueous phase is replaced by a polar organic solvent.[7] This guide provides a comparative analysis of titanium extraction efficiency in a conventional aqueous system versus an innovative non-aqueous system using ethane-1,2-diol (ethylene glycol), providing researchers and drug development professionals with the data and methodologies to understand and potentially leverage these distinct chemical environments.

The Conventional Paradigm: Titanium Extraction from Aqueous Media

Aqueous-based solvent extraction is the established hydrometallurgical method for purifying and concentrating metal ions.[8] The process hinges on leaching titanium from its ore into an acidic aqueous solution, followed by selective extraction into an organic phase.

Mechanism and Rationale

In an aqueous environment, titanium ions (typically Ti⁴⁺) are highly hydrated, forming stable aqua complexes.[6] This strong solvation in water presents an energy barrier that must be overcome for the ion to transfer to the organic phase. The role of the extractant is to form a charge-neutral, hydrophobic complex with the titanium ion that is more soluble in the organic diluent than in the aqueous phase.[6]

The choice of extractant is critical and depends on the specific conditions, particularly the pH of the aqueous phase. There are three main classes of extractants used:[5]

• Acidic Extractants (Cation Exchangers): These compounds, such as Di(2-ethylhexyl) phosphoric acid (D2EHPA), exchange a proton for a metal cation. The extraction efficiency is highly dependent on pH; as pH increases, the extractant is deprotonated, favoring the forward reaction and increasing metal uptake.[5]

• Basic Extractants (Anion Exchangers): Quaternary ammonium salts like Aliquat 336 operate by exchanging their anion (e.g., Cl⁻) with an anionic metal complex formed in the aqueous phase.[5]

• Solvating (Neutral) Extractants: Organophosphorus compounds like Tributyl phosphate (TBP) extract metal species by coordinating directly to the metal center, solvating the neutral metal-salt pair.[5][9]

Experimental Protocol: Aqueous Extraction of Ti(IV) using D2EHPA

This protocol describes a typical lab-scale procedure for evaluating the extraction of titanium from a synthetic aqueous solution.

• Preparation of Aqueous Phase: Prepare a stock solution of 1000 ppm Ti(IV) by dissolving the appropriate amount of a titanium salt (e.g., titanium oxysulfate) in a 1M nitric acid (HNO₃) or hydrochloric acid (HCl) solution.

• Preparation of Organic Phase: Prepare a 0.1 M solution of D2EHPA in a suitable organic diluent such as kerosene or toluene.

• pH Adjustment: Transfer a 20 mL aliquot of the aqueous Ti(IV) solution to a separatory funnel. Adjust the pH to a desired value (e.g., 1.3) using a dilute NaOH or NH₄OH solution, measuring with a calibrated pH meter.

• Extraction: Add 20 mL of the 0.1 M D2EHPA organic phase to the separatory funnel.

• Equilibration: Shake the funnel vigorously for 30 minutes to ensure thorough mixing and allow the system to reach equilibrium.

• Phase Separation: Allow the phases to separate completely. The denser phase (typically aqueous) will settle at the bottom.

• Sampling and Analysis: Carefully separate the two phases. Analyze the titanium concentration remaining in the aqueous (raffinate) phase using Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).

• Calculation of Efficiency: The concentration of titanium in the organic phase is determined by mass balance. The extraction efficiency (%E) is calculated as: %E = ([Ti]initial,aq - [Ti]final,aq) / [Ti]initial,aq * 100

Workflow for Aqueous Solvent Extraction

Caption: Workflow for a typical aqueous solvent extraction process.

Performance Data in Aqueous Systems

The efficiency of titanium extraction from aqueous media is highly dependent on the system parameters. The following table summarizes representative data from literature.

Extractant	Aqueous Medium	pH / Acidity	Temperature	Extraction Efficiency (%)	Reference
Aliquat 336 (150 g/L)	Nitric Acid	1.0	22.5 °C	99%	[5][10]
D2EHPA (10%)	Nitric Acid	1.3	22.5 °C	~99%	[5][10]
TBP (10%)	Nitric Acid	1.2	22.5 °C	80%	[5][10]
TOPO (0.035 M)	Hydrochloric Acid	6-11.5 M HCl	Ambient	>90%	[9]
TTA (4.0%)	Hydrochloric Acid	11.5 M HCl	Ambient	90.34%	[11]

The Emerging Alternative: Nonaqueous Extraction in Ethane-1,2-diol

Nonaqueous solvent extraction (NASX) is an innovative approach that replaces the aqueous phase with a polar organic solvent.[6][7] Ethane-1,2-diol (ethylene glycol) is a prime candidate due to its high polarity, ability to dissolve metal salts, and immiscibility with many nonpolar organic diluents.[6][12]

Mechanism and Rationale: Why Replace Water?

The core advantage of NASX lies in altering the solvation chemistry of the metal ion.[6] Water molecules form strong hydration shells around cations, making them thermodynamically stable in the aqueous phase. Ethane-1,2-diol, while polar, is a weaker solvating agent for metal ions compared to water. This has several profound implications:

• Reduced Solvation Energy: The energy required to desolvate the Ti⁴⁺ ion before it complexes with the extractant is lower in ethane-1,2-diol than in water. This thermodynamically favors the transfer to the organic phase.

• Enhanced Complex Formation: In a less competitive solvating environment, the formation of extractable metal-anion or metal-extractant complexes is often enhanced.[6] Studies on other metals have shown that extraction from ethylene glycol can be significantly more efficient than from aqueous solutions.[6]

• Improved Selectivity: Different metal ions experience different changes in solvation between water and ethane-1,2-diol. This can dramatically increase the separation factor (a measure of selectivity) between two metals. For instance, NASX has been shown to achieve complete separation of Co(II) from Sm(III), a feat difficult in aqueous systems.[6]

Experimental Protocol: NASX of Ti(IV) in Ethane-1,2-diol

This protocol is adapted from general NASX procedures and tailored for a titanium system.

• Preparation of Polar Phase: Prepare a 1000 ppm Ti(IV) stock solution by dissolving a suitable titanium salt in ethane-1,2-diol. A small amount of LiCl or HCl may be added as a source of chloride ions to facilitate the formation of extractable chloro-complexes.[6]

• Preparation of Nonpolar Phase: Prepare a 0.1 M solution of an appropriate extractant (e.g., Aliquat 336 or Cyphos IL 101, which are effective in non-aqueous systems) in a nonpolar diluent like toluene or n-dodecane.

• Extraction: In a sealed vial, combine 10 mL of the titanium-containing ethane-1,2-diol phase with 10 mL of the organic extractant phase.

• Equilibration: Agitate the mixture using a vortex mixer or mechanical shaker for 1-2 hours to ensure equilibrium is reached. Phase separation may be slower than in aqueous systems.

• Phase Separation: Centrifuge the sample if necessary to achieve a clean separation between the polar ethane-1,2-diol phase and the nonpolar organic phase.

• Sampling and Analysis: Sample the ethane-1,2-diol phase and analyze for residual titanium concentration via ICP-MS after appropriate dilution.

• Calculation of Efficiency: Calculate the extraction efficiency (%E) using the same mass balance formula as in the aqueous protocol.

Workflow for Nonaqueous Solvent Extraction (NASX)

Caption: Workflow for a non-aqueous solvent extraction (NASX) process.

Comparative Analysis: Aqueous vs. Ethane-1,2-diol

The choice between an aqueous and a non-aqueous system involves a trade-off between established technology and the potential for significantly enhanced performance.

Conceptual Mechanism Comparison

Sources

• 1. Titanium | Resource | RSC Education [edu.rsc.org]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. Electrolytic Routes to Titanium: Methodological Innovations, Key Findings, and Prospects for Sustainable Production - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recovery of Metals from Titanium Ore Using Solvent Extraction Process: Part 1—Transition Metals [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Enhancing metal separation by non-aqueous solvent extraction: a critical review - SIM² [kuleuven.sim2.be]
• 8. Nonaqueous Solvent Extraction for Enhanced Metal Separations: Concept, Systems, and Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
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